Cas no 169611-50-1 ((2S)-1-[(2-methoxyethyl)amino]propan-2-ol)

• Product Name: (2S)-1-[(2-methoxyethyl)amino]propan-2-ol
• CAS No: 169611-50-1
• MF: C₆H₁₅NO₂
• MW: 133.18880200386
• CID: 5760091
• PubChem ID: 39235053
• Update Time: 2025-06-15

(2S)-1-[(2-methoxyethyl)amino]propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 169611-50-1
• AKOS006377996
• EN300-7282581
• (2S)-1-[(2-methoxyethyl)amino]propan-2-ol

• Inchi： 1S/C6H15NO2/c1-6(8)5-7-3-4-9-2/h6-8H,3-5H2,1-2H3/t6-/m0/s1
• InChI Key： DXTBLXMCEXJJSR-LURJTMIESA-N
• SMILES： O[C@@H](C)CNCCOC

Computed Properties

• Exact Mass: 133.110278721g/mol
• Monoisotopic Mass: 133.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 5
• Complexity: 59
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 41.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Alkanolamines

Additional information on (2S)-1-[(2-methoxyethyl)amino]propan-2-ol

Professional Introduction to (2S)-1-[(2-methoxyethyl)amino]propan-2-ol (CAS No. 169611-50-1)

(2S)-1-[(2-methoxyethyl)amino]propan-2-ol is a chiral organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine due to its unique structural and functional properties. This compound, identified by its CAS number CAS No. 169611-50-1, belongs to the class of amino alcohols and has demonstrated promising applications in the development of novel therapeutic agents. The precise stereochemistry of this molecule, as indicated by the (S) configuration at the chiral center, plays a crucial role in its biological activity and interaction with target enzymes and receptors.

The chemical structure of (2S)-1-[(2-methoxyethyl)amino]propan-2-ol consists of a propan-2-ol backbone substituted with an amine group at the first carbon and a methoxyethyl moiety at the second carbon. This arrangement confers upon the molecule both solubility in aqueous environments and the ability to engage in hydrogen bonding, which are critical factors for its biological efficacy. The presence of the (S) configuration at the chiral center further influences its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME).

In recent years, there has been a growing interest in the development of enantiopure compounds for pharmaceutical applications, as the biological activity of many drugs is highly dependent on their stereochemical configuration. (2S)-1-[(2-methoxyethyl)amino]propan-2-ol exemplifies this trend, with researchers exploring its potential as a building block for more complex drug molecules. Its chiral nature makes it particularly valuable in the synthesis of single-enantiomer drugs, where the presence of both enantiomers can lead to unwanted side effects or reduced efficacy.

One of the most compelling aspects of (2S)-1-[(2-methoxyethyl)amino]propan-2-ol is its versatility in medicinal chemistry. The compound can be readily modified at various positions to create derivatives with enhanced biological activity or improved pharmacokinetic profiles. For instance, researchers have investigated its use as a precursor in the synthesis of kinase inhibitors, which are widely used in the treatment of cancer and inflammatory diseases. The amine group and methoxyethyl moiety provide handles for further functionalization, allowing chemists to tailor the molecule to specific therapeutic targets.

The pharmacological potential of (2S)-1-[(2-methoxyethyl)amino]propan-2-ol has been further explored through preclinical studies. These studies have revealed that the compound exhibits inhibitory activity against certain enzymes implicated in metabolic disorders and neurodegenerative diseases. The precise stereochemistry of the molecule appears to be critical for its binding affinity and efficacy, underscoring the importance of chirality in drug design. Additionally, computational modeling studies have suggested that (2S)-1-[(2-methoxyethyl)amino]propan-2-ol can interact with biological targets through multiple mechanisms, including allosteric modulation and competitive inhibition.

The synthesis of (2S)-1-[(2-methoxyethyl)amino]propan-2-ol presents both challenges and opportunities for synthetic chemists. While there are several reported methods for constructing this molecule, optimizing yield and enantioselectivity remains an area of active research. Advances in asymmetric synthesis techniques have enabled more efficient production of enantiopure compounds like this one, reducing costs and improving scalability for pharmaceutical applications. Furthermore, green chemistry principles are being increasingly applied to these synthetic processes to minimize environmental impact while maintaining high chemical purity.

The future prospects for (2S)-1-[(2-methoxyethyl)amino]propan-2-ol in drug development are promising. As our understanding of disease mechanisms continues to evolve, so too does our ability to design targeted therapies based on molecules like this one. The compound's unique structural features make it an attractive candidate for further exploration in areas such as oncology, immunology, and central nervous system disorders. By leveraging cutting-edge synthetic methodologies and computational tools, researchers hope to unlock new therapeutic possibilities with this versatile amino alcohol.